Cas no 832740-74-6 (1-3-(difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-3-(difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione
• CAS No: 832740-74-6
• MF: C₁₁H₇F₅O₃
• MW: 282.163501024246
• MDL: MFCD03420712
• CID: 3058903
• PubChem ID: 17024824
• Update Time: 2025-05-19

1-3-(difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-Difluoromethoxy-phenyl)-4,4,4-trifluoro-butane-1,3-dione
• 1-3-(difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione
• 1-[3-(difluoromethoxy)phenyl]-4,4,4-trifluorobutane-1,3-dione
• STK313194
• 832740-74-6
• BBL039232
• AKOS000308579
• 1-[3-(difluoromethoxy)phenyl]-4,4,4-trifluoro-butane-1,3-dione
• EN300-228542

• MDL： MFCD03420712
• Inchi： 1S/C11H7F5O3/c12-10(13)19-7-3-1-2-6(4-7)8(17)5-9(18)11(14,15)16/h1-4,10H,5H2
• InChI Key： NYKIWPPRPRMYSV-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC=C(C=1)OC(F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 282.03153489Da
• Monoisotopic Mass: 282.03153489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-3-(difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione

Research Brief on 1-3-(Difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione (CAS: 832740-74-6)

This research brief provides an in-depth analysis of the latest findings related to the compound 1-3-(difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione (CAS: 832740-74-6), a fluorinated diketone derivative with potential applications in medicinal chemistry and drug development. Recent studies have highlighted its unique physicochemical properties and biological activities, making it a promising candidate for further investigation.

The compound has garnered attention due to its structural features, including the difluoromethoxy and trifluorobutane moieties, which are known to enhance metabolic stability and bioavailability. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with novel catalytic methods demonstrating significant improvements in efficiency. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary studies suggest that 1-3-(difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione exhibits inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, in vitro assays have shown its potential as a modulator of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. These findings position the compound as a potential lead for developing anti-inflammatory therapeutics.

Further pharmacological evaluations have explored its pharmacokinetic profile, revealing favorable absorption and distribution characteristics in animal models. The compound's fluorinated structure contributes to its ability to cross biological membranes, a property that is advantageous for central nervous system (CNS) targeting. However, challenges such as potential off-target effects and metabolic clearance rates remain areas of active research.

Recent collaborations between academic and industrial researchers have expanded the scope of investigations into this compound. For example, a 2023 study published in the Journal of Medicinal Chemistry reported its use as a building block for synthesizing more complex molecules with enhanced selectivity and potency. Such innovations underscore the versatility of 1-3-(difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione in drug discovery.

In conclusion, the compound 1-3-(difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione (CAS: 832740-74-6) represents a promising area of research in the intersection of chemistry and biology. Its unique properties and potential therapeutic applications warrant continued exploration, particularly in optimizing its synthetic routes and elucidating its mechanism of action. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.